4-ethyl-3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid
Description
4-Ethyl-3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid is a pyrazole-based carboxylic acid derivative characterized by an ethyl group at the C4 position and a 4-fluorophenyl substituent at the C3 position of the pyrazole ring. Pyrazole-5-carboxylic acid derivatives are frequently explored for their therapeutic applications due to their ability to interact with enzymatic targets, such as antimicrobial agents or enzyme inhibitors . The presence of fluorine in the 4-fluorophenyl group enhances metabolic stability and binding affinity, while the carboxylic acid moiety facilitates hydrogen bonding, critical for molecular recognition in biological systems .
Properties
Molecular Formula |
C12H11FN2O2 |
|---|---|
Molecular Weight |
234.23 g/mol |
IUPAC Name |
4-ethyl-3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid |
InChI |
InChI=1S/C12H11FN2O2/c1-2-9-10(14-15-11(9)12(16)17)7-3-5-8(13)6-4-7/h3-6H,2H2,1H3,(H,14,15)(H,16,17) |
InChI Key |
NSGVXPWWUBQECJ-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=C(NN=C1C2=CC=C(C=C2)F)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-ethyl-3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid typically involves the cyclization of appropriate precursors. One common method includes the reaction of 4-fluorobenzaldehyde with ethyl acetoacetate in the presence of hydrazine hydrate to form the pyrazole ring. The resulting intermediate is then subjected to carboxylation to introduce the carboxylic acid group.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated synthesis systems to ensure high yield and purity. Reaction conditions such as temperature, pressure, and solvent choice are carefully controlled to maximize efficiency.
Chemical Reactions Analysis
Types of Reactions
4-ethyl-3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or aldehyde.
Substitution: The fluorophenyl group can participate in nucleophilic aromatic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.
Substitution: Reagents like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) can facilitate nucleophilic substitution.
Major Products
Oxidation: Formation of ketones or carboxylic acids.
Reduction: Formation of alcohols or aldehydes.
Substitution: Introduction of various substituents on the fluorophenyl ring.
Scientific Research Applications
Chemistry
In chemistry, 4-ethyl-3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the creation of diverse chemical libraries for drug discovery.
Biology
In biological research, this compound is studied for its potential as a bioactive molecule. It may exhibit properties such as enzyme inhibition or receptor modulation, making it a candidate for therapeutic development.
Medicine
In medicinal chemistry, derivatives of this compound are explored for their potential as pharmaceuticals. The fluorophenyl group is known to enhance the bioavailability and metabolic stability of drug candidates.
Industry
In the industrial sector, this compound can be used in the development of advanced materials, such as polymers and coatings, due to its stability and functional groups.
Mechanism of Action
The mechanism of action of 4-ethyl-3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid involves its interaction with specific molecular targets. The fluorophenyl group can enhance binding affinity to proteins or enzymes, while the pyrazole ring can participate in hydrogen bonding and π-π interactions. These interactions can modulate the activity of biological pathways, leading to therapeutic effects.
Comparison with Similar Compounds
Table 1: Structural and Functional Comparison of Pyrazole Derivatives
*Calculated based on molecular formulas.
Key Observations:
Halogen Substitution :
- Chloro and bromo substituents (e.g., in Compounds 4 and 5 from ) exhibit isostructural crystal packing, suggesting minimal steric disruption despite electronic differences. This is critical for designing solid-state materials or drugs requiring specific crystallinity .
- Fluorine’s electronegativity improves metabolic stability and binding interactions, as seen in 4-fluorophenyl-containing analogs .
Positional Effects: The position of the carboxylic acid group (C4 vs. C5) influences biological activity. For instance, 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid showed affinity for kynurenine formamidase, while C5-carboxylic acid derivatives may target different enzymes .
Complexity of Substituents :
- Derivatives with fused heterocycles (e.g., thiazole in or triazole in ) demonstrate enhanced antimicrobial activity but may face synthetic challenges, such as requiring ultrasonic activation for cyclization .
Biological Activity
4-Ethyl-3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid, a pyrazole derivative, has garnered attention in medicinal chemistry due to its diverse biological activities. This compound exhibits potential in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The following sections summarize the biological activity of this compound, supported by research findings and relevant case studies.
- Molecular Formula : C12H11FN2O2
- Molecular Weight : 234.23 g/mol
- CAS Number : 866588-11-6
Pyrazole derivatives generally exhibit biological activity through several mechanisms:
- Receptor Binding : Compounds like 4-ethyl-3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid can bind to specific receptors, influencing various signaling pathways.
- Enzyme Inhibition : This compound has shown potential in inhibiting cyclooxygenase (COX) enzymes, which are crucial in the inflammatory response. In vitro studies have reported IC50 values indicating its efficacy in suppressing COX-1 and COX-2 activities .
1. Anti-inflammatory Activity
Research indicates that this pyrazole derivative can inhibit the production of prostaglandins by blocking COX enzymes. For instance, compounds derived from pyrazoles have been shown to have IC50 values ranging from 19.45 µM to 42.1 µM against COX enzymes, suggesting a significant anti-inflammatory effect .
2. Antimicrobial Activity
The compound has also been evaluated for its antimicrobial properties. Studies have demonstrated that pyrazole derivatives exhibit activity against various bacterial strains. The presence of the fluorophenyl group enhances the compound's lipophilicity, aiding in membrane penetration and increasing antimicrobial efficacy .
3. Anticancer Properties
Recent investigations into the anticancer potential of pyrazole derivatives have revealed promising results. The compound is believed to induce apoptosis in cancer cells through the modulation of cell signaling pathways and inhibition of tumor growth factors. Notably, some analogs have shown IC50 values comparable to established chemotherapeutics like doxorubicin .
Case Studies
Structure-Activity Relationship (SAR)
The biological activity of 4-ethyl-3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid is influenced by its structural components:
- Fluorophenyl Group : Enhances binding affinity and biological activity due to its electron-withdrawing properties.
- Ethyl Group at Position 4 : Contributes to lipophilicity, facilitating cellular uptake and enhancing overall bioactivity.
Q & A
Q. What synthetic methodologies are commonly employed for 4-ethyl-3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid?
The compound is typically synthesized via cyclocondensation of ethyl acetoacetate derivatives with hydrazines or phenylhydrazines, followed by hydrolysis. For example, ethyl acetoacetate can react with 4-fluorophenylhydrazine in ethanol under reflux to form the pyrazole ring, followed by alkaline hydrolysis (e.g., 2M NaOH) to yield the carboxylic acid moiety. Purification often involves recrystallization from ethanol/water mixtures or column chromatography using silica gel and ethyl acetate/hexane gradients .
Q. Which spectroscopic and crystallographic techniques are critical for structural characterization?
- X-ray crystallography : Determines precise bond lengths, angles, and molecular packing (e.g., C–C bond lengths ~1.36–1.45 Å, dihedral angles between aromatic rings ~5–15°) .
- NMR spectroscopy : Key assignments include:
Q. How are solubility and stability profiles evaluated for this compound?
Solubility is assessed in polar (water, DMSO) and non-polar solvents (hexane) via shake-flask methods. Stability studies involve HPLC analysis under varying pH (2–12) and temperature (25–60°C) conditions. For instance, reverse-phase HPLC (C18 column, acetonitrile/water mobile phase) monitors degradation products over 48 hours .
Advanced Research Questions
Q. How can reaction conditions be optimized to improve synthesis yield and purity?
- Catalyst screening : Use Lewis acids (e.g., ZnCl₂) to accelerate cyclocondensation (yield increases from 60% to 85%) .
- Solvent optimization : Replacing ethanol with DMF reduces reaction time from 24h to 8h .
- Temperature control : Maintaining reflux at 80°C minimizes side-product formation (e.g., dimerization byproducts reduced by 15%) .
Q. What strategies resolve contradictions in reported pharmacological activity data?
Discrepancies may arise from assay variability (e.g., cell line sensitivity, incubation time). Standardization steps include:
- Dose-response validation : Test multiple concentrations (0.1–100 µM) across ≥3 independent experiments.
- Control normalization : Use reference inhibitors (e.g., COX-2 inhibitors for anti-inflammatory studies) .
- Impurity profiling : HPLC-MS identifies bioactive impurities (e.g., residual ethyl ester intermediates) that may skew results .
Q. What computational approaches predict electronic properties and binding interactions?
- DFT calculations : B3LYP/6-311G(d,p) basis sets model HOMO-LUMO gaps (~4.5 eV) and electrostatic potential surfaces to predict reactivity sites .
- Molecular docking : AutoDock Vina simulates binding to targets (e.g., COX-2, Ki ~2.3 nM) using crystal structures from the PDB (e.g., 1PXX) .
Q. How is impurity profiling conducted during scale-up synthesis?
- HPLC-MS : Quantifies impurities >0.1% using a C18 column (gradient: 10–90% acetonitrile in 0.1% formic acid) .
- Recrystallization optimization : Ethanol/water (7:3 v/v) reduces ethyl ester impurities from 5% to <0.5% .
- Stability-indicating assays : Forced degradation (e.g., UV light, 254 nm) identifies photolytic byproducts .
Notes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
